Cas no 1261912-28-0 (5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid)

• Product Name: 5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid
• CAS No: 1261912-28-0
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD18317162
• CID: 2763008
• PubChem ID: 53222987
• Update Time: 2025-06-25

5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• EN300-713031
• 5-(5-Formylthiophen-2-yl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• DTXSID10687285
• 5-(5-FORMYLTHIOPHEN-2-YL)-2-HYDROXYISONICOTINIC ACID
• SCHEMBL2555299
• 5-(5-FORMYLTHIOPHEN-2-YL)-2-HYDROXYPYRIDINE-4-CARBOXYLIC ACID
• 1261912-28-0
• 5-(5-Formylthiophen-2-yl)-2-hydroxyisonicotinic acid, 95%
• MFCD18317162
• 5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid

• MDL： MFCD18317162
• Inchi： 1S/C11H7NO4S/c13-5-6-1-2-9(17-6)8-4-12-10(14)3-7(8)11(15)16/h1-5H,(H,12,14)(H,15,16)
• InChI Key： FSOKLMAADKIKLW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CNC(C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 249.00957888Da
• Monoisotopic Mass: 249.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid

Professional Introduction to 5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic Acid (CAS No. 1261912-28-0)

5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid, identified by its CAS number 1261912-28-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and molecular biology. The presence of both formyl and hydroxyl functional groups, coupled with a thiophene ring, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure is derived from isonicotinic acid, a well-known heterocyclic compound that serves as a key intermediate in the synthesis of various pharmaceuticals. The introduction of a thiophene ring at the 5-position and a formyl group at the 2-position of the phenyl ring introduces unique reactivity and binding properties. This structural configuration allows for interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. The 5-(5-formylthiophen-2-yl)-2-hydroxyisonicotinic acid molecule has been studied for its ability to modulate various biological pathways. Specifically, its derivatives have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The formyl group, in particular, can participate in Schiff base formation, leading to the development of new complexes with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery. Researchers have been exploring its derivatives as inhibitors of enzymes such as kinases and phosphodiesterases, which are crucial in numerous disease pathways. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has made 5-(5-formylthiophen-2-yl)-2-hydroxyisonicotinic acid a valuable tool in synthetic chemistry.

The thiophene ring component of this compound also contributes to its unique chemical behavior. Thiophenes are known for their stability and ability to engage in π-stacking interactions, which can influence the compound's solubility and binding affinity. These properties make it an attractive candidate for developing novel materials and drug formulations. Additionally, the presence of both polar (hydroxyl) and non-polar (thiophene) regions allows for diverse interactions with biological targets.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The ability of 5-(5-formylthiophen-2-yl)-2-hydroxyisonicotinic acid to cross the blood-brain barrier has been investigated, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. The formyl group can be converted into an amine or ester, expanding its pharmacological profile. These modifications have led to the development of several novel derivatives with enhanced therapeutic potential.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic structure. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications. The hydroxyl and formyl groups are particularly sensitive during synthesis, necessitating precise control over reaction conditions.

In conclusion, 5-(5-formylthiophen-2-yl)-2-hydroxyisonicotinic acid (CAS No. 1261912-28-0) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in addressing global health challenges. As synthetic methodologies improve, the potential for developing novel derivatives will only continue to grow.